Cas no 121103-26-2 (2-Pyrrolidinethione,1-(1-thioxoethyl)-)

2-Pyrrolidinethione,1-(1-thioxoethyl)- structure
121103-26-2 structure
Product Name:2-Pyrrolidinethione,1-(1-thioxoethyl)-
CAS No:121103-26-2
MF:C6H9NS2
MW:159.27235865593
CID:104803
PubChem ID:14361401
Update Time:2025-04-18

2-Pyrrolidinethione,1-(1-thioxoethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinethione,1-(1-thioxoethyl)-
    • 2-Pyrrolidinethione, 1-(1-thioxoethyl)-
    • 1-ethanethioylpyrrolidine-2-thione
    • 121103-26-2
    • Inchi: 1S/C6H9NS2/c1-5(8)7-4-2-3-6(7)9/h2-4H2,1H3
    • InChI Key: WUICRQBOMBVYPX-UHFFFAOYSA-N
    • SMILES: S=C1CCCN1C(C)=S

Computed Properties

  • Exact Mass: 159.01777
  • Monoisotopic Mass: 159.01764164g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • PSA: 3.24
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